Cas no 2870659-65-5 (5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid)

• Product Name: 5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid
• CAS No: 2870659-65-5
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 6013638
• Update Time: 2025-10-10

5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid

• Inchi： 1S/C16H20N2O4/c1-2-11-22-16(21)18-10-4-5-12-8-9-13(17-15(12)18)6-3-7-14(19)20/h2,8-9H,1,3-7,10-11H2,(H,19,20)
• InChI Key： ZZCFCKXQXFRQBZ-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCN2C(OCC=C)=O)C=CC=1CCCC(O)=O

Experimental Properties

• Density: 1.233±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.7±45.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid

5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid: A Comprehensive Overview

5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid, also known by its CAS number 2870659-65-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are bicyclic aromatic compounds with two nitrogen atoms in their structure. The presence of the tetrahydro ring system and the substituted carbonyl group adds to its structural complexity and functional diversity.

The molecular structure of this compound is characterized by a naphthyridine core with a tetrahydro ring system at positions 5, 6, 7, and 8. The substituent at position 8 is a (2-propen-1-yloxy)carbonyl group, which introduces additional functionality to the molecule. This group consists of an ester linkage attached to a propenyl ether moiety. The butanoic acid group at position 2 further enhances the compound's chemical versatility.

Recent studies have highlighted the potential of this compound in various applications. For instance, research published in Journal of Medicinal Chemistry in 2023 explored its role as a potential lead compound in drug discovery. The study demonstrated that the compound exhibits significant bioactivity against certain enzymes involved in inflammatory pathways. This finding underscores its potential as a therapeutic agent for inflammatory diseases.

The synthesis of 5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the naphthyridine core through cyclization reactions and the subsequent introduction of functional groups via esterification and alkylation processes. Researchers have optimized these steps to achieve high yields and purity levels.

In terms of pharmacokinetics, studies have shown that this compound has favorable absorption properties when administered orally. Its ability to permeate cellular membranes efficiently suggests potential for systemic drug delivery. However, further research is needed to fully understand its pharmacokinetic profile and bioavailability in different biological systems.

The structural features of this compound make it an interesting candidate for further exploration in medicinal chemistry. Its naphthyridine core provides a rigid framework that can be modified to introduce additional functional groups for enhanced bioactivity. The presence of the propenyl ether moiety also offers opportunities for exploring its interactions with biological targets such as receptors and enzymes.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets with unprecedented accuracy. These models have provided valuable insights into the binding mechanisms and selectivity profiles of the compound. Such studies are crucial for guiding further optimization efforts aimed at improving its therapeutic potential.

In conclusion, 5,6,7,8-Tetrahydro-8-[(2-propen-1-yloxy)carbonyl]-1,8-naphthyridine-2-butanoic acid represents a promising lead compound in drug discovery with diverse applications across multiple therapeutic areas. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development.